2-(4-(4-(Benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile

• Molecular Formula: C19H15N3O
• Molecular Weight: 301.3 g/mol
• IUPAC Name: 2-[4-(4-phenylmethoxypyrimidin-2-yl)phenyl]acetonitrile
• InChI: InChI=1S/C19H15N3O/c20-12-10-15-6-8-17(9-7-15)19-21-13-11-18(22-19)23-14-16-4-2-1-3-5-16/h1-9,11,13H,10,14H2
• InChI Key: GOWMKUHTFKCTOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=NC(=NC=C2)C3=CC=C(C=C3)CC#N

Description

2-(4-(4-(Benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile is a useful research compound. Its molecular formula is C19H15N3O and its molecular weight is 301.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(benzyloxy)-2-chloropyrimidine (3.2 g, 14.5 mmol, 1.0 equiv.), 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile (4.2 g, 17.4 mmol, 1.2 equiv.), Pd(dippf)Cl2 (1.18 g, 1.45 mmol, 0.1 equiv.), Na2CO3 (6.1 g, 58 mmol, 4.0 equiv.), dioxane (5 ml) and water (1 ml) was added to the filtrate. The reaction mixture was heated to 100° C. for 15 h under nitrogen atmosphere. The residue was purified by silica gel chromatography (CH2Cl2/methanol 500:1 to 200:1) to afford 2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile (1.3 g, 31%) as white solid. The title compound was determination by LC-MS (LC-MS (m/z)=302.1 [M+H]+).